1-Benzyl-3,3-difluoropiperidin-4-amine
Overview
Description
1-Benzyl-3,3-difluoropiperidin-4-amine is a chemical compound with the CAS Number: 1039741-55-3. It has a molecular weight of 226.27 . The compound is typically a white to yellow solid .
Molecular Structure Analysis
The molecular structure of 1-Benzyl-3,3-difluoropiperidin-4-amine is represented by the linear formula C12H16F2N2 . The InChI Code for this compound is 1S/C12H16F2N2/c13-12(14)9-16(7-6-11(12)15)8-10-4-2-1-3-5-10/h1-5,11H,6-9,15H2 .Physical And Chemical Properties Analysis
1-Benzyl-3,3-difluoropiperidin-4-amine is a white to yellow solid . The compound has a molecular weight of 226.27 .Scientific Research Applications
Pharmacological Research
1-Benzyl-3,3-difluoropiperidin-4-amine: is utilized in pharmacological studies due to its potential as a building block for the synthesis of bioactive molecules. Its difluorinated piperidine core can be a key intermediate in developing new therapeutic agents, particularly in the realm of central nervous system disorders and as potential enzyme inhibitors .
Material Science
In material science, this compound’s robust chemical structure makes it an excellent candidate for creating novel polymeric materials. Its incorporation into polymers could lead to materials with unique properties, such as enhanced durability or chemical resistance .
Chemical Synthesis
This compound serves as a versatile intermediate in organic synthesis. Its bifluorinated moiety is particularly interesting for introducing fluorine atoms into other compounds, which can significantly alter the chemical and physical properties of the resulting molecules, making them more lipophilic or altering their metabolic stability .
Chromatography
1-Benzyl-3,3-difluoropiperidin-4-amine: can be used in chromatographic methods as a standard or reference compound. Its unique chemical signature allows it to be a benchmark for calibrating equipment or validating analytical methods .
Analytical Research
In analytical research, this compound’s well-defined structure and properties make it suitable for method development and testing in various spectroscopic techniques, including NMR and mass spectrometry. It helps in establishing analytical protocols for detecting similar structured compounds .
Life Science Research
The compound finds applications in life science research where it may be used to study biological pathways or as a precursor in the synthesis of biomolecules. Its ability to interact with biological systems can provide insights into the role of fluorinated compounds in biological processes .
Safety And Hazards
properties
IUPAC Name |
1-benzyl-3,3-difluoropiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F2N2/c13-12(14)9-16(7-6-11(12)15)8-10-4-2-1-3-5-10/h1-5,11H,6-9,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYGYDHWSKUCHFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1N)(F)F)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101250091 |
Source
|
| Record name | 3,3-Difluoro-1-(phenylmethyl)-4-piperidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101250091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3,3-difluoropiperidin-4-amine | |
CAS RN |
1039741-55-3 |
Source
|
| Record name | 3,3-Difluoro-1-(phenylmethyl)-4-piperidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1039741-55-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,3-Difluoro-1-(phenylmethyl)-4-piperidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101250091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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